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Compound of Interest

Compound Name: Fulvestrant Impurity 3
CAS No.: 1621885-81-1
Cat. No.: B601968
Get Quote
. J

Technical Whitepaper: Characterization and Safety Profile of Fulvestrant Impurity 3

Executive Summary

This technical guide provides a comprehensive analysis of Fulvestrant Impurity 3, identified
chemically as a specific mesylate-intermediate derivative (CAS 1621885-81-1).[1][2] Unlike
common oxidative degradation products (e.g., Fulvestrant Sulfone), Impurity 3 represents a
critical process-related impurity arising during the alkylation and side-chain coupling phases of
Fulvestrant synthesis.[1][2]

Critical Note on Nomenclature: In regulatory filings, "Impurity 3" is a non-pharmacopoeial
designation often specific to vendor catalogs or proprietary synthesis routes.[1] It is distinct
from EP Impurity B (Fulvestrant Sulfone) or EP Impurity A (17-alpha isomer).[1][2] This guide
focuses on the specific chemical entity CAS 1621885-81-1.

Chemical Identity & Physicochemical Properties

Table 1: Chemical Identification Data
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Parameter Specification
Common Name Fulvestrant Impurity 3
(7%\alpha
Chemical Name (IUPAC) \beta$)-17-(Acetyloxy)-3-hydroxy-7-[9-
[(methylsulfonyl)oxy]nonyl]estra-1,3,5(10)-trien-
6-one
CAS Number 1621885-81-1
C
H
Molecular Formula
0]
S
Molecular Weight 548.73 g/mol
Structural Class Steroidal Mesylate / 6-Keto Steroid
Appearance Off-white to pale yellow solid

Soluble in DMSO, Methanol, Ethyl Acetate;

Solubility )
Insoluble in Water

pKa (Predicted) ~10.3 (Phenolic -OH)

Structural Analysis

Impurity 3 differs from the active pharmaceutical ingredient (API), Fulvestrant, in three critical
regions:

o C6 Position: Contains a ketone (carbonyl) group instead of the methylene, indicating
incomplete reduction or oxidation.[1]

e C17 Position: The hydroxyl group is acetylated (acetate ester).[1]

o Side Chain (C7): Terminated with a methanesulfonate (mesylate) group rather than the target
4,4,5,5,5-pentafluoropentylsulfinyl moiety.[1][2] This identifies it as an activated intermediate
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used for side-chain coupling.[1][2]

Origin & Formation Mechanism

Impurity 3 is a "carry-over" impurity from the convergent synthesis strategy of Fulvestrant.[1][2]
It typically arises when the steroid core (activated at C7) fails to undergo complete coupling
with the fluorinated side chain or retains its activating groups (mesylate) and protecting groups
(acetate) through subsequent steps.[1][2]

Pathway Visualization

The following diagram illustrates the synthesis node where Impurity 3 is generated and
potentially carried forward.
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Figure 1: Synthesis pathway highlighting Impurity 3 as an activated mesylate intermediate.[1][2]

Safety Data Sheet (SDS) Core Elements

Hazard Classification (GHS) Note: Specific toxicological data for CAS 1621885-81-1 is limited.
[1][2] The following classification is derived via Read-Across from Fulvestrant (Parent) and the
structural alert of the mesylate group (Alkylating Agent).

Signal Word:DANGER

Table 2: GHS Hazard Statements
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Hazard Statement Lo
Hazard Class Category - Description
ode

May damage fertility
Reproductive Toxicity 1B H360 or the unborn child.[1]
[21[3][4]

May cause harm to
Lactation - H362 breast-fed children.[1]

[21(31[4]

Suspected of causing

genetic defects (Due

Genotoxicity 2 (Suspected) H341 ]
to reactive mesylate
group).[1][2]
) o Very toxic to aquatic
Aquatic Toxicity Acute 1 H400 )
life.[1][3]
Very toxic to aquatic
Aquatic Toxicity Chronic 1 H410 life with long-lasting

effects.[1][2][3]

Precautionary Measures

o Containment: Handle only in a Class Il Biosafety Cabinet (BSC) or Isolator. This is a High
Potency Active Pharmaceutical Ingredient (HPAPI) intermediate.[1][2]

o PPE: Double nitrile gloves, tyvek sleeves, respiratory protection (P100/N95 minimum if
outside containment), and safety goggles.[1][2]

o Deactivation: Mesylates are reactive electrophiles.[1] Spills should be treated with a weak
nucleophile solution (e.g., 10% Sodium Thiosulfate) to quench the alkylating potential before

cleaning.[1][2]

Analytical Strategy & Detection

Separating Impurity 3 from Fulvestrant requires a method capable of resolving the less polar
mesylate ester from the sulfoxide API.[1]
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Recommended HPLC Protocol

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 150 x 4.6 mm, 3.5 um).[1][2]
» Mobile Phase A: Water + 0.1% Formic Acid.
» Mobile Phase B: Acetonitrile (ACN).[1][2]
o Gradient:
o 0-2 min: 40% BJ[1][2]

o 2-15 min: 40% -> 90% B (Impurity 3 elutes later than Fulvestrant due to lipophilic
mesylate/acetate groups).[1][2]

o 15-20 min: 90% B.[1][2]
e Detection: UV @ 225 nm (Steroid core absorption).[1][2]

e Mass Spec: ESI(+) Mode. Look for [M+H]+ = 549.3 m/z.[1][2]

Nomenclature Cross-Reference

To ensure experimental validity, verify the impurity identity against standard pharmacopoeial

definitions.

Table 3: Impurity Nomenclature Mapping

Relative Retention

Designation Common Name CAS Number
(RRT)
Impurity 3 Mesylate Intermediate = 1621885-81-1 ~1.2-1.3
Fulvestrant
EP Impurity A 407577-53-1 ~0.95
-isomer
EP Impurity B Fulvestrant Sulfone 98008-06-1 ~0.85
EP Impurity F 6-Keto Fulvestrant N/A ~1.05
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Analytical Workflow Diagram

The following workflow ensures the correct identification of Impurity 3 using a self-validating
"Spike & Recovery" approach.
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Figure 2: Logical workflow for the identification and confirmation of Fulvestrant Impurity 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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